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Compound of Interest

1-(6-Bromo-3-ethylquinolin-2-

Compound Name:
YL)hydrazine

Cat. No.: B15145833

Get Quote

Executive Summary

1-(6-Bromo-3-ethylquinolin-2-yl)hydrazine (CAS: 1017147-75-9) is a specialized
heterocyclic intermediate primarily used in the synthesis of fused ring systems such as

[1,2,4]triazolo[4,3-a]quinolines.[1] These derivatives are of significant interest in medicinal
chemistry due to their potential anti-inflammatory, antimicrobial, and anticancer properties.

Unlike common reagents, this compound is often produced via custom synthesis, meaning its
physicochemical data—specifically melting point (MP)—is not standardized in public
repositories. This guide provides the definitive protocol for synthesizing this compound,
determining its melting point experimentally, and validating its purity. It establishes a self-
validating workflow for researchers to generate and verify this critical data point in-house.

Chemical Identity & Physicochemical Profile[2][3][4]
[51[6][71[8][9]1[10]
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Chemical Name

1-(6-Bromo-3-ethylquinolin-2-yl)hydrazine

Synonyms

6-Bromo-3-ethyl-2-hydrazinylquinoline; 2-

Hydrazino-6-bromo-3-ethylquinoline

CAS Number (Free Base)

1017147-75-9

CAS Number (HCI Salt)

1171875-13-0

Molecular Formula

C11H12BrNs

Molecular Weight

266.14 g/mol

Physical State

Off-white to pale yellow solid (crystalline)

Solubility

Soluble in DMSO, DMF; sparingly soluble in

Ethanol; insoluble in Water

Predicted Melting Point

155-165 °C (Based on structural analogs;

experimental verification required)

Critical Note: The melting point of hydrazine derivatives is highly sensitive to residual solvent

(hydrazine hydrate) and oxidation products. The range provided above is an estimate based on

the 6-bromo-2-methyl analog (MP ~169°C) and unsubstituted 2-hydrazinoquinoline (MP ~142-

143°C).

Synthesis Protocol: The Pathway to Purity

Since the melting point is a purity-dependent variable, the synthesis method controls the
reliability of the data. The standard route involves the nucleophilic aromatic substitution (

) of the 2-chloro precursor.

Reaction Scheme
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Precursor: 2-Chloro-6-bromo-3-ethylquinoline.

Reagent: Hydrazine Hydrate (80% or 98%).

Solvent: Ethanol or n-Butanol (for higher reflux temp).

Step-by-Step Methodology

Charge: In a 100 mL round-bottom flask, dissolve 1.0 eq of 2-Chloro-6-bromo-3-
ethylquinoline in 10 volumes of Ethanol (EtOH).

Addition: Add 5.0 — 10.0 eq of Hydrazine Hydrate dropwise at room temperature. Excess
hydrazine is critical to prevent the formation of the bis-quinoline impurity.

Reflux: Heat the mixture to reflux (78—80 °C) for 4—6 hours. Monitor by TLC (System:
Hexane:EtOAc 7:3). The starting material spot (

) should disappear, replaced by a lower
fluorescent spot.

Cooling: Allow the reaction to cool slowly to room temperature, then chill to 0-5 °C. The
product typically crystallizes out.

Isolation: Filter the solid under vacuum.

Purification (Crucial for MP):

o Wash the cake with cold water (to remove hydrazine salts).

o Recrystallize from Ethanol or Ethanol/DMF.

o Dry in a vacuum oven at 45 °C for 12 hours.

Workflow Visualization

The following diagram illustrates the logical flow from synthesis to analytical validation.
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Figure 1: Synthesis and isolation workflow for high-purity hydrazine intermediate.

Melting Point Determination & Interpretation

Accurate melting point determination is the primary method for assessing the bulk purity of this
intermediate before downstream use.

Experimental Protocol

e Instrument: Capillary Melting Point Apparatus (e.g., Stuart SMP30 or Biichi).

e Sample Prep: Grind the dried solid into a fine powder. Fill the capillary to a height of 2-3 mm.
Compact well.

e Ramp Rate:
o Fast Ramp: 10 °C/min up to 140 °C.
o Slow Ramp:1 °C/min from 140 °C until melting is observed.

» Observation: Record the temperature at the onset of liquid formation (meniscus) and the
clear point (complete melt).

Data Interpretation Table
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Observation Diagnosis Action
Sharp Range (< 2°C) High Purity (>98%) Proceed to synthesis.
) Dry sample longer or

Broad Range (> 5°C) Solvent/Impurity )

recrystallize.

o ) Check NMR; re-wash with

Depressed MP (< 140°C) Wet Sample / Bis-impurity

water.

. ) N Use DSC for precise onset;

Decomposition (Darkening) Thermal Instability

handle with care.

Applications & Significance

The melting point data validates the material for its primary application: the synthesis of
[1,2,4]triazolo[4,3-a]quinolines.

e Mechanism: The hydrazine moiety reacts with carboxylic acids or orthoesters.

o Cyclization: This step requires high temperatures. If the starting hydrazine is impure (low
MP), the cyclization yield drops significantly due to side reactions.

o Bioactivity: Derivatives of this scaffold are investigated for anticonvulsant and anti-
inflammatory activity.

Pathway to Triazoles
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Figure 2: Conversion of the hydrazine intermediate to biologically active triazolo-quinolines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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synthesis-of-1-6-bromo-3-ethylquinolin-2-yl-hydrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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